Cas no 31537-71-0 (rac N-Acetyl Norlaudanosine)

Technical Introduction: rac N-Acetyl Norlaudanosine rac N-Acetyl Norlaudanosine is a chemically modified derivative of norlaudanosine, featuring an acetyl group at the nitrogen position. This modification enhances its stability and solubility, making it a valuable intermediate in organic synthesis and pharmaceutical research. The racemic form allows for versatile applications in studying stereochemical effects in alkaloid-derived compounds. Its structural features are particularly useful in the development of opioid analogs and other bioactive molecules. The compound is characterized by high purity and consistent performance, ensuring reliability in experimental and industrial settings. Its utility as a building block underscores its importance in medicinal chemistry and drug discovery workflows.

rac N-Acetyl Norlaudanosine structure

Product Name:rac N-Acetyl Norlaudanosine

CAS No:31537-71-0

MF:C₂₂H₂₇NO₅

MW:385.453486680985

CID:313568

PubChem ID:100069

Update Time:2025-10-18

rac N-Acetyl Norlaudanosine Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-[1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]-
- rac N-Acetyl Norlaudanosine
- 1-[1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]ethanone
- FT-0661318
- NSC331263
- N-Acetylnorlaudanosine
- racN-AcetylNorlaudanosine-d3
- NSC 331263
- AKOS003348629
- NS00052199
- 2-ACETYL-1-[(3,4-DIMETHOXYPHENYL)METHYL]-1,2,3,4-TETRAHYDRO-6,7-DIMETHOXYISOQUINOLINE
- 2-Acetyl-1-((3,4-dimethoxyphenyl)methyl)-1,2,3,4-tetrahydro-6,7-dimethoxyisoquinoline
- NSC-331263
- DTXSID901314223
- 31537-71-0
- EINECS 250-686-2
- JIDKUPJJVWNDTF-UHFFFAOYSA-N
- DB-226011
- Inchi： 1S/C22H27NO5/c1-14(24)23-9-8-16-12-21(27-4)22(28-5)13-17(16)18(23)10-15-6-7-19(25-2)20(11-15)26-3/h6-7,11-13,18H,8-10H2,1-5H3
- InChI Key： JIDKUPJJVWNDTF-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC2CCN(C(C)=O)C(CC3C=CC(=C(C=3)OC)OC)C=2C=1)OC

Computed Properties

Exact Mass: 385.18900
Monoisotopic Mass: 385.189
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 515
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.2A^2
XLogP3: 3.1

Experimental Properties

Density: 1.157
Boiling Point: 548.5°Cat760mmHg
Flash Point: 285.5°C
Refractive Index: 1.556
PSA: 57.23000
LogP: 3.34730

rac N-Acetyl Norlaudanosine Pricemore >>

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